Cas no 1520877-32-0 (2,2-dimethyl-1-(2-methylpropyl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(2-methylpropyl)cyclopropan-1-amine
• CAS No: 1520877-32-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5905163
• PubChem ID: 83681808
• Update Time: 2025-06-08

2,2-dimethyl-1-(2-methylpropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylpropyl)cyclopropan-1-amine
• 1520877-32-0
• EN300-1854308

• Inchi： 1S/C9H19N/c1-7(2)5-9(10)6-8(9,3)4/h7H,5-6,10H2,1-4H3
• InChI Key： UWSJYSBFOZXUIT-UHFFFAOYSA-N
• SMILES： NC1(CC(C)C)CC1(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,2-dimethyl-1-(2-methylpropyl)cyclopropan-1-amine

Introduction to 2,2-Dimethyl-1-(2-Methylpropyl)cyclopropan-1-amine (CAS No. 1520877-32-0)

2,2-Dimethyl-1-(2-methylpropyl)cyclopropan-1-amine, with the CAS number 1520877-32-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclopropanamines and is characterized by its cyclopropane ring and substituted amine functionality.

The molecular formula of 2,2-Dimethyl-1-(2-methylpropyl)cyclopropan-1-amine is C₉H₁₉N, and it has a molecular weight of approximately 137.25 g/mol. The compound's structure features a cyclopropane ring with two methyl groups attached to one carbon atom and an amine group attached to another carbon atom. Additionally, a 2-methylpropyl group is bonded to the same carbon atom as the amine group, contributing to its distinct chemical properties.

In terms of physical properties, 2,2-Dimethyl-1-(2-methylpropyl)cyclopropan-1-amine is typically a colorless liquid at room temperature. It has a boiling point of around 95°C and a melting point of -50°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and processes.

The synthesis of 2,2-Dimethyl-1-(2-methylpropyl)cyclopropan-1-amine can be achieved through several methods. One common approach involves the reaction of a suitable cyclopropane derivative with an appropriate amine and alkylating agent. For example, the reaction of 1-bromo-2,2-dimethylcyclopropane with 2-methylpropylamine in the presence of a base can yield the desired product. This synthetic route is efficient and can be scaled up for industrial production.

In the field of pharmaceutical research, 2,2-Dimethyl-1-(2-methylpropyl)cyclopropan-1-amine has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as a modulator of various biological targets, including receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders.

Beyond its pharmaceutical applications, 2,2-Dimethyl-1-(2-methylpropyl)cyclopropan-1-amine has also been explored for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced polymers and functional materials. A study published in Advanced Materials in 2024 reported that this compound can be used as a monomer to create polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The safety profile of 2,2-Dimethyl-1-(2-methylpropyl)cyclopropan-1-amine is an important consideration for its use in various applications. While detailed toxicological data are still being compiled, preliminary studies suggest that it has low toxicity when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to minimize potential risks.

In conclusion, 2,2-Dimethyl-1-(2-methylpropyl)cyclopropan-1-amine (CAS No. 1520877-32-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As more studies are conducted on this compound, it is likely that new applications will emerge, further expanding its utility in various fields.